
Essential Safety and Logistics for Handling 1-
Pentadecene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Pentadecene

CAS No.: 27251-68-9

Cat. No.: B7799424

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling 1-Pentadecene, including detailed operational and disposal plans. Adherence to

these procedures will help maintain a safe laboratory environment and ensure the integrity of

your research.

Physicochemical and Safety Data
1-Pentadecene is a clear, colorless to light yellow liquid.[1][2] While it is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) by all suppliers,

some sources indicate potential hazards such as aspiration toxicity, skin irritation, and serious

eye irritation.[3][4] Due to inconsistencies in GHS classifications, it is prudent to handle 1-
Pentadecene with care. The following table summarizes key quantitative data for 1-
Pentadecene.
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Property Value Source

Molecular Formula C₁₅H₃₀ [5]

Molecular Weight 210.40 g/mol [5][6][7]

Melting Point -4 °C [2][5][6][7]

Boiling Point 268-269 °C [1][2][5][6][7]

Density 0.775 g/mL at 25 °C [1][2][6]

Flash Point 110 °C (closed cup) [2][6]

Water Solubility Not miscible or difficult to mix [1][5]

Storage Class Combustible liquids [6]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is critical when handling 1-Pentadecene.

The following PPE is recommended to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment
Justification & Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][7]

Approved under government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use and

use proper glove removal

technique to avoid skin

contact.[2]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Impervious clothing may be

necessary depending on the

concentration and amount of

the substance handled.[2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[2][7]

For nuisance exposures or in

poorly ventilated areas, use a

respirator with an organic

vapor cartridge.[2]

Operational Protocol: From Receipt to Use
A systematic approach to handling 1-Pentadecene from the moment it arrives in the laboratory

to its use in experiments is essential for safety and efficiency.

1. Receiving and Inspection:

Visually inspect the container for any signs of damage or leaks upon arrival.

Verify that the container is properly labeled with the chemical name, concentration, and

hazard information.

Ensure the Safety Data Sheet (SDS) is accessible.

2. Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7]

Keep the container tightly closed to prevent contamination and evaporation.[2][7]

Store away from heat and sources of ignition.[8]

3. Handling and Use:

Handle 1-Pentadecene in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[2]

Use appropriate, clean glassware and equipment to prevent contamination.

Measure and transfer the liquid carefully to avoid spills.

4. Spill Management:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

For larger spills, evacuate the area and follow emergency procedures.

Ensure adequate ventilation during cleanup.

Disposal Plan
Proper disposal of 1-Pentadecene and its contaminated waste is crucial to prevent

environmental contamination and comply with regulations.

1. Waste Collection:

Collect all waste containing 1-Pentadecene, including unused chemical, contaminated

absorbents, and disposable PPE, in a designated and clearly labeled waste container.
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Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.[4]

2. Waste Storage:

Store the waste container in a designated satellite accumulation area.

Keep the waste container tightly closed and stored in a secondary containment bin.

3. Waste Disposal:

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Empty containers should be handled as hazardous waste unless properly decontaminated.

[4]
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Workflow for Handling 1-Pentadecene
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Caption: Workflow for the safe handling of 1-Pentadecene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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